Cas no 1794713-84-0 (2-Oxo Clopidogrel-13C,d3 Hydrochloride(Mixture of Diastereomers))

• Product Name: 2-Oxo Clopidogrel-13C,d3 Hydrochloride(Mixture of Diastereomers)
• CAS No: 1794713-84-0
• CID: 4554851
• Update Time: 2025-05-24

2-Oxo Clopidogrel-13C,d3 Hydrochloride(Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• 2-Oxo Clopidogrel-13C,d3 Hydrochloride (Mixture of Diastereomers)
• 2-Oxo Clopidogrel-13C,d3 Hydrochloride(Mixture of Diastereomers)

Additional information on 2-Oxo Clopidogrel-13C,d3 Hydrochloride(Mixture of Diastereomers)

Research Briefing on 2-Oxo Clopidogrel-13C,d3 Hydrochloride (Mixture of Diastereomers) and Its Relevance to CAS 1794713-84-0

The compound 2-Oxo Clopidogrel-13C,d3 Hydrochloride (Mixture of Diastereomers) has garnered significant attention in recent pharmacological and analytical chemistry research due to its role as a stable isotope-labeled internal standard for clopidogrel and its metabolites. This briefing synthesizes the latest findings related to this compound and its association with CAS 1794713-84-0, a key identifier in chemical databases.

Recent studies have highlighted the importance of 2-Oxo Clopidogrel-13C,d3 Hydrochloride in quantitative bioanalysis, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods. Its isotopic labeling (13C and d3) ensures minimal interference with endogenous analytes, enabling precise measurement of clopidogrel active metabolite levels in plasma. A 2023 Journal of Pharmaceutical and Biomedical Analysis publication demonstrated its utility in a validated LC-MS/MS assay for therapeutic drug monitoring, achieving a linear range of 0.1–50 ng/mL with <15% precision.

Structural characterization of this compound (CAS 1794713-84-0) reveals its diastereomeric nature, arising from the chiral center at the 7-position of the thienopyridine ring. Nuclear magnetic resonance (NMR) studies confirm the 1:1 mixture configuration, critical for mimicking the pharmacokinetic behavior of native clopidogrel metabolites. Advanced purification techniques, including chiral supercritical fluid chromatography, have been employed to isolate individual diastereomers for mechanistic studies.

Emerging applications extend beyond analytical standards. A 2024 Drug Metabolism and Disposition study utilized this compound to investigate cytochrome P450 (CYP) 2C19 polymorphism effects on clopidogrel activation. The 13C-labeling allowed simultaneous tracking of parent drug and metabolites through stable isotope tracing, revealing new insights into metabolic bottlenecks in poor metabolizers.

Manufacturing advancements have improved the synthesis of 2-Oxo Clopidogrel-13C,d3 Hydrochloride, with current yields exceeding 85% for the key 13C-incorporation step. Recent patents (WO2023124567) describe novel crystallization methods to control diastereomer ratios, addressing previous batch-to-batch variability issues. These developments ensure consistent supply for clinical research applications.

Ongoing clinical trials (NCT05678922) are employing this compound as a pharmacokinetic tracer to evaluate novel antiplatelet regimens. Preliminary data suggest its utility in distinguishing between compliance failure and true pharmacodynamic resistance in patients with suboptimal platelet inhibition.

Future research directions include the development of next-generation analogs with additional labeling sites for more complex metabolic studies, as well as exploration of its potential as a calibrator for point-of-care testing devices. The unique properties of CAS 1794713-84-0 continue to make it indispensable for advancing precision medicine approaches in antiplatelet therapy.